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Compound of Interest

Compound Name: T-1095A

Cat. No.: B1681200

Essential Safety and Handling Guide for T-1095A

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling of T-1095A,
the active metabolite of the Na+-glucose cotransporter (SGLT) inhibitor T-1095. As a potent
research compound, adherence to strict safety protocols is paramount to ensure personnel
safety and experimental integrity.

Disclaimer: A comprehensive Safety Data Sheet (SDS) for T-1095A is not publicly available.
The following guidance is based on the known pharmacology of SGLT inhibitors and general
best practices for handling potent, non-hazardous research chemicals. Users should always
perform a risk assessment for their specific experimental conditions.

Personal Protective Equipment (PPE)

Standard laboratory PPE is required at all times when handling T-1095A. This includes:
» Eye Protection: Safety glasses with side shields or chemical splash goggles.

e Hand Protection: Nitrile gloves. Change gloves immediately if contaminated.

» Body Protection: A lab coat should be worn and kept buttoned.
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Respiratory Protection: Not generally required for handling small quantities in a well-
ventilated area. If there is a risk of aerosolization or handling larger quantities, a fit-tested
N95 respirator or higher is recommended. All work with the solid compound should be
performed in a chemical fume hood.

Operational Plan
Receiving and Storage

Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Storage: Store T-1095A in a tightly sealed, clearly labeled container. Keep in a cool, dry, and
well-ventilated area away from incompatible materials. Recommended storage is at -20°C for
long-term stability.

Inventory: Maintain an accurate inventory of the compound, including amounts received,
used, and disposed of.

Preparation of Stock Solutions

Location: All weighing and solution preparation should be conducted in a certified chemical
fume hood to minimize inhalation exposure.

Weighing: Use a dedicated, calibrated analytical balance. Handle the solid with care to avoid
generating dust.

Solvent Selection: T-1095A is soluble in organic solvents such as dimethyl sulfoxide
(DMSO).

Procedure:

[¢]

Ensure all necessary equipment (vials, pipettes, solvent) is inside the fume hood.

[¢]

Carefully weigh the desired amount of T-1095A.

o

Add the appropriate volume of solvent to the vial.

o

Cap the vial and vortex or sonicate until the compound is fully dissolved.
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o Clearly label the stock solution with the compound name, concentration, solvent, and date
of preparation.

Disposal Plan

All waste containing T-1095A must be treated as chemical waste and disposed of according to
institutional and local regulations.

e Solid Waste:

o Contaminated consumables (e.g., weigh boats, pipette tips, gloves, paper towels) should
be collected in a dedicated, sealed, and clearly labeled chemical waste bag or container.

e Liquid Waste:

o Unused stock solutions and experimental media containing T-1095A should be collected
in a labeled, sealed, and appropriate chemical waste container. Do not pour down the
drain.

o Decontamination:

o Work surfaces and equipment should be decontaminated after use. Wipe surfaces with a
suitable laboratory detergent and then with 70% ethanol.

: _ :

Property Value Source

3-(benzo[b]furan-5-yl)-2', 6'-
) dihydroxy-4'-
Chemical Name ) N/A
methylpropiophenone-2'-O-

beta-D-glucopyranoside

Molecular Formula C23H2409 N/A
Molecular Weight 444.43 g/mol N/A
Appearance Solid (assumed) N/A
Solubility Soluble in DMSO N/A
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Mechanism of Action: SGLT2 Inhibition

T-1095A is a potent inhibitor of Sodium-Glucose Cotransporter 2 (SGLT2), a protein primarily
expressed in the proximal convoluted tubules of the kidneys. SGLT2 is responsible for the
reabsorption of the majority of filtered glucose from the urine back into the bloodstream. By
inhibiting SGLT2, T-1095A blocks this reabsorption, leading to increased urinary glucose
excretion and a lowering of blood glucose levels.[1][2]
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Mechanism of Action of T-1095A
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Experimental Workflow: In Vitro SGLT2 Inhibition Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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